Cas no 383167-51-9 (3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 383167-51-9
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• CID: 6368074
• PubChem ID: 4191834
• Update Time: 2025-10-30

3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3-methyl-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3-methyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• AKOS024575462
• SR-01000906557
• AB00667288-01
• SR-01000906557-1
• 383167-51-9
• F0326-0216
• 3-methyl-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_633435

• Inchi： 1S/C17H15N3OS/c1-11-5-3-7-13(9-11)15(21)18-17-20-19-16(22-17)14-8-4-6-12(2)10-14/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： NPLCSRWZQNVYFC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 309.09358328g/mol
• Monoisotopic Mass: 309.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• pka: 8.34±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Recent Advances in the Study of 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 383167-51-9)

3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 383167-51-9) is a thiadiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic compounds known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this molecule, particularly the presence of the 1,3,4-thiadiazole ring, make it a promising candidate for further investigation in targeted therapy development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several kinase targets involved in cancer cell proliferation. The researchers employed molecular docking simulations and in vitro enzymatic assays to validate the compound's binding affinity and selectivity profile. These findings suggest potential applications in the development of novel kinase inhibitors for cancer treatment.

In the context of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 383167-51-9 showed remarkable activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity while maintaining low cytotoxicity against mammalian cells. This selective toxicity profile makes it an attractive lead compound for developing new antibiotics to address the growing problem of antimicrobial resistance.

The pharmacokinetic properties of 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide have also been investigated in recent preclinical studies. Research conducted by pharmaceutical development teams has focused on improving the compound's bioavailability through structural modifications and formulation optimization. Preliminary results indicate that certain prodrug derivatives show enhanced solubility and tissue distribution while maintaining the parent compound's pharmacological activity.

From a synthetic chemistry perspective, novel and efficient routes for the preparation of 383167-51-9 have been developed. A 2023 study in Organic Process Research & Development described a scalable synthetic procedure that improves yield and reduces environmental impact compared to traditional methods. These advances in synthetic methodology are crucial for facilitating further biological evaluation and potential clinical development of this compound.

Looking forward, the research community continues to explore the full therapeutic potential of 3-methyl-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide. Current investigations are examining its potential applications in neurodegenerative diseases and metabolic disorders, based on preliminary data suggesting modulatory effects on specific cellular pathways. As research progresses, this compound may emerge as a valuable scaffold for developing novel therapeutic agents across multiple disease areas.